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Compound of Interest

Compound Name: 3-Methoxybenzenethiol

Cat. No.: B100605

An In-depth Technical Guide on 3-Methoxybenzenethiol: Molecular Weight and Mass

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of chemical compounds is paramount. This guide

provides a detailed overview of the molecular weight and mass of 3-Methoxybenzenethiol, a

compound of interest in various synthetic and pharmaceutical applications.

Quantitative Data Summary

The molecular weight and mass of 3-Methoxybenzenethiol have been determined through
computational methods and are presented below. These values are critical for stoichiometric
calculations, analytical method development, and mass spectrometry analysis.

Parameter Value Source

PubChem[1], ChemScene[2],

Molecular Weight 140.20 g/mol )
Simson Pharma]3]
140.2 g/mol ChemBKJ4]
140.21 g/mol Stenutz[5]
Monoisotopic Mass 140.02958605 Da PubChem[1], Guidechem][6]
Exact Mass 140.02958605 Da PubChem[1]
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Conceptual Relationship: Molecular Weight vs.
Mass

The terms molecular weight and monoisotopic mass are often used in chemical literature, and it
is crucial to understand their distinction, particularly in the context of mass spectrometry. The
following diagram illustrates the relationship between these concepts.
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directly measured by high-resolution MS_~observed as isotopic pattern in MS

Mass Spectrometry

Figure 1. Relationship between Molecular Weight and Mass

Click to download full resolution via product page

Caption: Relationship between isotopes, monoisotopic mass, and molecular weight.

Experimental Protocol: Determination of Molecular
Mass by Mass Spectrometry

The precise molecular mass of 3-Methoxybenzenethiol can be experimentally verified using
high-resolution mass spectrometry. A general workflow for this determination is outlined below.

Objective: To determine the accurate monoisotopic mass of 3-Methoxybenzenethiol.
Instrumentation:

o High-Resolution Mass Spectrometer (e.g., Orbitrap, FT-ICR)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b100605?utm_src=pdf-body-img
https://www.benchchem.com/product/b100605?utm_src=pdf-body
https://www.benchchem.com/product/b100605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Liquid Chromatograph (for sample introduction, optional)
e Syringe Pump

Materials:

o 3-Methoxybenzenethiol sample

e High-purity solvent (e.g., acetonitrile, methanol)
 Calibrant solution

Methodology:

o Sample Preparation: A dilute solution of 3-Methoxybenzenethiol is prepared in a suitable
solvent to a final concentration of approximately 1 pg/mL.

 Instrument Calibration: The mass spectrometer is calibrated using a standard calibrant
solution to ensure high mass accuracy.

o Sample Introduction: The sample solution is introduced into the mass spectrometer's ion
source via direct infusion using a syringe pump or through a liquid chromatography system.

« lonization: Electrospray ionization (ESI) is a common technique for this type of molecule,
typically run in negative ion mode to deprotonate the thiol group.

o Mass Analysis: The ionized molecules are transferred to the mass analyzer, and the mass-
to-charge ratio (m/z) is measured with high resolution and accuracy.

o Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to
the [M-H]~ ion of 3-Methoxybenzenethiol. The measured monoisotopic mass is then
calculated from the observed m/z value.

The following diagram illustrates the experimental workflow.
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Figure 2. Experimental Workflow for Mass Determination
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Caption: A typical workflow for the experimental determination of molecular mass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 3-Methoxybenzenethiol | C7TH8OS | CID 84989 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. chemscene.com [chemscene.com]

¢ 3. 3-Methoxybenzenethiol | CAS No- 15570-12-4 | Simson Pharma Limited
[simsonpharma.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b100605?utm_src=pdf-body-img
https://www.benchchem.com/product/b100605?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzenethiol
https://www.chemscene.com/product/15570-12-4.html
https://www.simsonpharma.com/product/3-methoxybenzenethiol
https://www.simsonpharma.com/product/3-methoxybenzenethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. chembk.com [chembk.com]

5. 3-methoxybenzenethiol [stenutz.eu]

6. Page loading... [guidechem.com]

 To cite this document: BenchChem. [3-Methoxybenzenethiol molecular weight and mass].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100605#3-methoxybenzenethiol-molecular-weight-
and-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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